Cas no 136632-06-9 (5-bromo-1-[(2-hydroxyethoxy)methyl]-6-(phenylselanyl)pyrimidine-2,4(1H,3H)-dione)
![5-bromo-1-[(2-hydroxyethoxy)methyl]-6-(phenylselanyl)pyrimidine-2,4(1H,3H)-dione structure](https://www.kuujia.com/scimg/cas/136632-06-9x500.png)
136632-06-9 structure
Product name:5-bromo-1-[(2-hydroxyethoxy)methyl]-6-(phenylselanyl)pyrimidine-2,4(1H,3H)-dione
5-bromo-1-[(2-hydroxyethoxy)methyl]-6-(phenylselanyl)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties
Names and Identifiers
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- 5-bromo-1-[(2-hydroxyethoxy)methyl]-6-(phenylselanyl)pyrimidine-2,4(1H,3H)-dione
- 1-((2-Hydroxyethoxy)methyl)-6-(phenylselenenyl)-5-bromouracil
- 1-[(2-Hydroxyethoxy)methyl]-6-(phenylselenenyl)-5-bromouracil
- 2,4(1H,3H)-pyrimidinedione, 5-bromo-1-[(2-hydroxyethoxy)methyl]-6-(phenylseleno)-
- 5-bromo-1-(2-hydroxyethoxymethyl)-6-phenylselanylpyrimidine-2,4-dione
- SCHEMBL9596957
- 136632-06-9
- CHEMBL334044
- 5-bromo-1-(2-hydroxyethoxymethyl)-6-phenylselanyl-pyrimidine-2,4-dione
- DTXSID40159864
- BDBM50008012
- 5-Bromo-1-(2-hydroxy-ethoxymethyl)-6-phenylselanyl-1H-pyrimidine-2,4-dione
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- Inchi: InChI=1S/C13H13BrN2O4Se/c14-10-11(18)15-13(19)16(8-20-7-6-17)12(10)21-9-4-2-1-3-5-9/h1-5,17H,6-8H2,(H,15,18,19)
- InChI Key: UINDHULXSACSGV-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)[Se]C2=C(C(=O)NC(=O)N2COCCO)Br
Computed Properties
- Exact Mass: 413.92839
- Monoisotopic Mass: 419.922
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 438
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.9Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 78.87
5-bromo-1-[(2-hydroxyethoxy)methyl]-6-(phenylselanyl)pyrimidine-2,4(1H,3H)-dione Related Literature
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Wentao Wang,Tao Zheng,Qicheng Zhang,Fan Wu,Yihan Liu,Lin Zhang,Jun Zhang,Mingqian Wang,Yi Sun Biomater. Sci., 2020,8, 1748-1758
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Binsen Rong,Gaochen Xu,Huan Yan,Sai Zhang,Qinghuan Wu,Ning Zhu,Zheng Fang,Jindian Duan,Kai Guo Org. Chem. Front., 2021,8, 2939-2943
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Qingxiao Zou,Weilong Liu New J. Chem., 2021,45, 530-534
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Debajyoti Das,Chandralina Patra Mater. Adv., 2021,2, 2055-2067
136632-06-9 (5-bromo-1-[(2-hydroxyethoxy)methyl]-6-(phenylselanyl)pyrimidine-2,4(1H,3H)-dione) Related Products
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